Cas no 2026319-71-9 (1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane)

• Product Name: 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane
• CAS No: 2026319-71-9
• MF: C₁₂H₂₃IO₂
• MW: 326.214296579361
• CID: 6512213
• PubChem ID: 165792908
• Update Time: 2025-08-05

1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane
• 2026319-71-9
• EN300-1136585
• 1-iodo-2-[(1-methoxy-3-methylbutan-2-yl)oxy]cyclohexane

• Inchi： 1S/C12H23IO2/c1-9(2)12(8-14-3)15-11-7-5-4-6-10(11)13/h9-12H,4-8H2,1-3H3
• InChI Key： CJHQTFSXNMLKMH-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OC(COC)C(C)C

Computed Properties

• Exact Mass: 326.07428g/mol
• Monoisotopic Mass: 326.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane

Professional Introduction to 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane (CAS No. 2026319-71-9)

1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane, a compound with the chemical identifier CAS No. 2026319-71-9, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane consists of a cyclohexane ring substituted with an iodo group at the 1-position and an ethyl ether moiety linked to a 1-methoxy-3-methylbutan-2-yl group at the 2-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis and a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of cyclohexane derivatives due to their versatility and utility in drug design. The presence of both an iodo group and an ether linkage in this compound provides multiple reactive sites for functionalization, enabling chemists to tailor its properties for specific applications. For instance, the iodo group can be readily engaged in cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

Moreover, the ethyl ether side chain, specifically the 1-methoxy-3-methylbutan-2-yl portion, introduces steric and electronic influences that can modulate the reactivity and binding affinity of the compound. This feature is particularly relevant in the context of drug discovery, where fine-tuning of molecular interactions is crucial for achieving high efficacy and selectivity. The combination of these structural elements makes 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane a versatile building block for synthesizing a wide range of pharmacologically active molecules.

The compound has been extensively studied in academic and industrial research settings for its potential role in developing novel therapeutic agents. One area of particular interest is its application as a precursor for small molecule inhibitors targeting various biological pathways. For example, researchers have explored its utility in creating inhibitors of kinases and other enzymes involved in cancer metabolism. The ability to modify the cyclohexane core and the attached side chains allows for the creation of compounds with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological properties of 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting binding affinities and optimizing lead compounds for preclinical testing.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it suitable for use as a cross-linking agent or a probe for studying protein-lipid interactions. The iodo group facilitates photochemical reactions, enabling researchers to investigate dynamic processes within biological membranes. Such applications highlight the broad utility of 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane across multiple scientific disciplines.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodo group, etherification to attach the side chain, and cyclization to form the cyclohexane ring. These synthetic strategies not only demonstrate the versatility of current organic chemistry techniques but also highlight the importance of efficient synthetic routes in drug development.

The growing body of research on cyclohexane derivatives underscores their significance in modern chemistry. As our understanding of molecular interactions deepens, compounds like 1-Iodo-2-(1-methoxy-3-methylbutan-2-yl)oxycyclohexane are expected to play an increasingly pivotal role in advancing both therapeutic interventions and fundamental scientific knowledge. The ongoing exploration of their properties and applications promises to yield new insights and innovations that will benefit society.